Cas no 1936091-38-1 (Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 1936091-38-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5716344
• PubChem ID: 131016913
• Update Time: 2025-08-03

Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate
• Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate
• EN300-700051
• 1936091-38-1
• CID 131016913
• 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5,5-dimethyl-, ethyl ester

• Inchi： 1S/C10H16O3/c1-4-12-8(11)7-10(13-7)5-9(2,3)6-10/h7H,4-6H2,1-3H3
• InChI Key： PEYAQKQENAYRAR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 221.5±15.0 °C(Predicted)

Additional information on Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate

Ethyl 5,5-Dimethyl-1-Oxaspiro[2.3]Hexane-2-Carboxylate: A Comprehensive Overview

Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate, with CAS No. 1936091-38-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen or nitrogen atom in such cases. The spiro structure of this compound contributes to its intriguing chemical properties and potential applications in various industries.

The molecular structure of Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate consists of a six-membered ring system with an oxygen atom at the spiro position. The presence of two methyl groups at the 5-position adds to the steric complexity of the molecule, while the ethyl ester group at the 2-position imparts solubility and reactivity. This combination makes it a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the potential of spiro compounds like Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate in drug discovery and development. Researchers have explored its ability to act as a scaffold for creating bioactive molecules with improved pharmacokinetic profiles. For instance, its rigid structure can enhance drug stability and bioavailability when incorporated into pharmaceutical formulations.

In addition to its role in drug development, this compound has found applications in polymer chemistry. The spiro structure can serve as a cross-linking agent in polymer networks, enhancing their mechanical properties and thermal stability. This has led to its use in developing advanced materials for electronic devices and aerospace applications.

From a synthetic perspective, Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate can be synthesized via a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such spiro compounds, reducing production costs and improving yields.

Furthermore, the compound's unique electronic properties make it a promising candidate for use in optoelectronic materials. Its ability to absorb and emit light at specific wavelengths has been leveraged in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

Despite its numerous applications, the environmental impact of Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate remains an area of concern. Studies are underway to assess its biodegradability and toxicity profile under various environmental conditions. Preliminary results suggest that it exhibits low acute toxicity but may accumulate in certain ecosystems if not properly managed.

In conclusion, Ethyl 5,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate is a multifaceted compound with diverse applications across multiple disciplines. Its spiro structure provides a unique platform for innovation in drug design, materials science, and optoelectronics. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.